Cas no 90667-05-3 (1H-1,2,4-Triazol-5-amine, 1-(4-methylbenzoyl)-3-(methylthio)-)

• Product name: 1H-1,2,4-Triazol-5-amine, 1-(4-methylbenzoyl)-3-(methylthio)-
• CAS No: 90667-05-3
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• CID: 4303505

1H-1,2,4-Triazol-5-amine, 1-(4-methylbenzoyl)-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-5-amine, 1-(4-methylbenzoyl)-3-(methylthio)-
• Methanone, [5-amino-3-(methylthio)-1H-1,2,4-triazol-1-yl](4-methylphenyl)-

• Inchi： 1S/C11H12N4OS/c1-7-3-5-8(6-4-7)9(16)15-10(12)13-11(14-15)17-2/h3-6H,1-2H3,(H2,12,13,14)
• InChI Key： SLUYUQMRPMXAKQ-UHFFFAOYSA-N
• SMILES： C(N1C(N)=NC(SC)=N1)(C1=CC=C(C)C=C1)=O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 161-162 °C
• Boiling Point: 500.1±43.0 °C(Predicted)
• pka: 0.78±0.50(Predicted)